Cas no 105873-69-6 (1,2,3,7-Octanetetrol, 3,7-dimethyl-)
105873-69-6 structure
Product Name:1,2,3,7-Octanetetrol, 3,7-dimethyl-
CAS No:105873-69-6
MF:C10H22O4
MW:206.279284000397
CID:1168982
Update Time:2024-07-26
1,2,3,7-Octanetetrol, 3,7-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3,7-Octanetetrol, 3,7-dimethyl-
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- Inchi: 1S/C10H22O4/c1-9(2,13)5-4-6-10(3,14)8(12)7-11/h8,11-14H,4-7H2,1-3H3
- InChI Key: UWRGONHVPULUGX-UHFFFAOYSA-N
- SMILES: C(O)C(O)C(C)(O)CCCC(C)(O)C
Computed Properties
- Exact Mass: 206.15186
Experimental Properties
- Density: 1.120±0.06 g/cm3(Predicted)
- Boiling Point: 399.1±37.0 °C(Predicted)
- PSA: 80.92
- pka: 14.43±0.29(Predicted)
1,2,3,7-Octanetetrol, 3,7-dimethyl- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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